Cas no 765312-54-7 ((S)-SunPhos)

• Product Name: (S)-SunPhos
• CAS No: 765312-54-7
• MF: C₄₂H₃₆O₄P₂
• MW: 666.68
• CID: 4469670
• PubChem ID: 11564214
• Update Time: 2025-05-21

(S)-SunPhos Chemical and Physical Properties

Names and Identifiers

• (S)-SunPhos
• 1,1'-[(4S)-2,2,2',2'-Tetramethyl[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-diphenylphosphine]
• 765312-57-0
• 765312-54-7
• (R)-SunPhos
• SCHEMBL3130287
• F75993
• [4-(5-diphenylphosphanyl-2,2-dimethyl-1,3-benzodioxol-4-yl)-2,2-dimethyl-1,3-benzodioxol-5-yl]-diphenylphosphane
• (S)-(-)-5,5'-Bis(diphenylphosphino)-2,2,2',2'-tetramethyl-4,4'-bi- 1,3-benzodioxole
• 1,1'-[(4R)-2,2,2',2'-Tetramethyl[4,4'-bi-1,3-benzodioxole]-5,5'-diyl]bis[1,1-diphenylphosphine]
• {4-[5-(diphenylphosphanyl)-2,2-dimethyl-1,3-benzodioxol-4-yl]-2,2-dimethyl-1,3-benzodioxol-5-yl}diphenylphosphane
• F74478

• Inchi： InChI=1S/C42H36O4P2/c1-41(2)43-33-25-27-35(47(29-17-9-5-10-18-29)30-19-11-6-12-20-30)37(39(33)45-41)38-36(28-26-34-40(38)46-42(3,4)44-34)48(31-21-13-7-14-22-31)32-23-15-8-16-24-32/h5-28H,1-4H3
• InChI Key： POSDZZNQKAOHDF-UHFFFAOYSA-N
• SMILES： CC1(OC2=C(O1)C(=C(C=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)C5=C(C=CC6=C5OC(O6)(C)C)P(C7=CC=CC=C7)C8=CC=CC=C8)C

Computed Properties

• Exact Mass: 666.20888362g/mol
• Monoisotopic Mass: 666.20888362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (S)-SunPhos

Recent Advances in (S)-SunPhos (CAS: 765312-54-7) Research: A Comprehensive Briefing

The chemical compound (S)-SunPhos (CAS: 765312-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This briefing synthesizes the latest findings on (S)-SunPhos, focusing on its synthesis, mechanistic insights, and therapeutic potential. The compound, a chiral phosphine ligand, has demonstrated remarkable efficacy in asymmetric catalysis, particularly in the synthesis of bioactive molecules with high enantiomeric purity. Recent studies highlight its role in facilitating complex transformations, such as cross-coupling reactions and hydrogenations, which are pivotal in drug development.

One of the most notable advancements in (S)-SunPhos research is its application in the synthesis of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry reported the use of (S)-SunPhos as a key ligand in the asymmetric synthesis of protease inhibitors targeting SARS-CoV-2. The study demonstrated that the enantioselective control provided by (S)-SunPhos significantly enhanced the inhibitory activity of the resulting compounds, offering a promising avenue for the development of next-generation antiviral therapies. Additionally, the compound's stability under physiological conditions makes it an attractive candidate for in vivo applications.

Further investigations into the mechanistic underpinnings of (S)-SunPhos have revealed its ability to modulate enzyme activity through selective binding to catalytic sites. Research conducted at the University of Cambridge elucidated the structural basis of this interaction using X-ray crystallography and molecular dynamics simulations. These findings, published in Nature Chemical Biology, underscore the potential of (S)-SunPhos as a tool for probing enzyme mechanisms and designing targeted inhibitors. The study also highlighted the compound's low toxicity profile, which is a critical consideration for its translational applications.

In addition to its therapeutic potential, (S)-SunPhos has been explored for its utility in materials science. A recent collaboration between academic and industrial researchers demonstrated its effectiveness in the synthesis of chiral nanomaterials with applications in optoelectronics and sensing. The study, featured in Advanced Materials, showcased the compound's versatility and opened new avenues for interdisciplinary research. The ability of (S)-SunPhos to impart chirality at the nanoscale is particularly noteworthy, as it enables the design of materials with tailored optical and electronic properties.

Despite these promising developments, challenges remain in the large-scale production and commercialization of (S)-SunPhos. Current synthetic routes often involve multi-step processes with low yields, prompting efforts to develop more efficient methodologies. A 2024 patent application by SunPharma Innovations describes a novel catalytic system that leverages (S)-SunPhos for streamlined production, addressing some of these limitations. This innovation could significantly reduce costs and enhance accessibility, paving the way for broader adoption in both academic and industrial settings.

In conclusion, (S)-SunPhos (CAS: 765312-54-7) represents a cutting-edge tool in chemical biology and pharmaceutical research, with demonstrated applications in drug development, enzyme modulation, and materials science. Ongoing research continues to uncover its full potential, while advancements in synthesis methodologies aim to overcome existing barriers to its widespread use. As the field progresses, (S)-SunPhos is poised to play a pivotal role in the discovery and development of next-generation therapeutics and functional materials.